Cas no 1361602-02-9 (2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361602-02-9
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4919712
• Update Time: 2025-06-30

2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H8Cl3NO3/c14-7-3-8(13(16)10(15)4-7)9-5-17-11(18)1-6(9)2-12(19)20/h1,3-5H,2H2,(H,17,18)(H,19,20)
• InChI Key： AUHBFOINNWBBJE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CNC(C=C1CC(=O)O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid

Comprehensive Overview of 2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361602-02-9)

The compound 2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361602-02-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a hydroxyl group, a trichlorophenyl moiety, and a pyridine-acetic acid backbone. These features make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of multiple chlorine atoms and a pyridine ring suggests potential applications in bioactive compound synthesis and molecular design.

In recent years, the demand for chlorinated pyridine derivatives has surged due to their versatility in drug discovery and crop protection. Researchers are particularly intrigued by the 2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid structure, as it combines the electron-withdrawing effects of chlorine with the hydrogen-bonding capability of the hydroxyl group. This balance enhances its reactivity and binding affinity, making it a candidate for enzyme inhibition studies and ligand design. The compound's CAS No. 1361602-02-9 is frequently searched in academic databases, reflecting its growing relevance.

From a synthetic chemistry perspective, the preparation of 2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid involves multi-step reactions, often starting from 2,3,5-trichlorobenzene or its derivatives. The introduction of the pyridine-acetic acid segment requires careful optimization to avoid side reactions. Modern techniques like microwave-assisted synthesis and catalytic coupling have been explored to improve yield and purity. These advancements align with the broader trend of green chemistry, a hot topic in scientific communities aiming to reduce waste and energy consumption.

The compound's potential applications extend to medicinal chemistry, where its scaffold could serve as a building block for anti-inflammatory agents or antimicrobial drugs. Computational studies have predicted favorable interactions with biological targets, such as kinase enzymes and G-protein-coupled receptors. These findings are often discussed in forums focusing on drug repurposing and structure-activity relationships, which are highly searched topics in AI-driven research platforms.

Environmental and regulatory considerations are also critical when working with chlorinated compounds. While 2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid is not classified as hazardous, its degradation products must be evaluated for ecological impact. This aligns with the increasing public interest in sustainable chemicals and biodegradability, which dominate search queries related to industrial applications.

In summary, 2-Hydroxy-5-(2,3,5-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361602-02-9) represents a fascinating intersection of chemistry and applied science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in fields prioritizing molecular innovation and environmental safety. As search trends indicate, professionals and academics continue to explore its potential, ensuring its place in future scientific breakthroughs.